Cas no 34837-55-3 (Phenylselenyl Bromide)

• Product Name: Phenylselenyl Bromide
• CAS No: 34837-55-3
• MF: C₆H₅BrSe
• MW: 235.967900037766
• MDL: MFCD00000047
• CID: 89109
• PubChem ID: 87575410
• Update Time: 2025-10-28

Phenylselenyl Bromide Chemical and Physical Properties

Names and Identifiers

• bromoselenobenzene
• PHENYLSELENYL BROMIDE
• Phenylselenenyl Bromide
• phenyl selenohypobromite
• Benzeneselenenyl bromide
• Benzeneselenyl bromide
• phenyl hypobromoselenoite
• phenylselenium bromide
• PhSeBr
• phenylselenylbromide
• Phenylselenyl bromide, 98%
• BrSePh
• Phenylseleno bromide
• phenyl selenyl bromide
• phenyl selenium bromide
• LCEFEIBEOBPPSJ-UHFFFAOYSA-N
• BDBM50028971
• P1322
• Phenylselenyl Bromide

• MDL： MFCD00000047
• Inchi： 1S/C6H5BrSe/c7-8-6-4-2-1-3-5-6/h1-5H
• InChI Key： LCEFEIBEOBPPSJ-UHFFFAOYSA-N
• SMILES： Br[Se]C1C=CC=CC=1
• BRN： 2039772

Computed Properties

• Exact Mass: 235.87400
• Monoisotopic Mass: 235.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Purple or reddish brown crystalline powder
• Density: 107
• Melting Point: 56.0 to 60.0 deg-C
• Boiling Point: 107°C/15mmHg(lit.)
• Flash Point: 107-108°C/15mm
• Solubility: Soluble in toluene, very faint turbidity.
• PSA: 0.00000
• LogP: 1.32600
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water

Phenylselenyl Bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300+H330-H314-H373-H410
• Warning Statement： P260-P264-P270-P271-P273-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P314-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2928 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-33-50/53
• Safety Instruction： S20/21; S28; S45; S60; S61
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Phenylselenyl Bromide

Phenylselenyl Bromide: A Comprehensive Overview

Phenylselenyl Bromide, also known by its CAS number 34837-55-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with the molecular formula C6H5SeBr, is a bromide derivative of phenylselenyl. Its unique properties make it a valuable reagent in various chemical reactions, particularly in the synthesis of organoselenium compounds and intermediates for pharmaceutical applications.

The synthesis of Phenylselenyl Bromide typically involves the reaction of phenylselenide with bromine in a suitable solvent, often under controlled conditions to ensure high purity. The compound is characterized by its bright orange crystalline structure, which is stable under normal conditions but requires careful handling due to its sensitivity to moisture and light.

Recent studies have highlighted the role of Phenylselenyl Bromide in the development of novel materials with applications in electronics and optoelectronics. For instance, researchers have utilized this compound as a precursor for the synthesis of selenium-based nanoparticles, which exhibit exceptional electronic properties. These nanoparticles have potential applications in solar cells, sensors, and flexible electronics.

In the realm of organic synthesis, Phenylselenyl Bromide has been employed as a versatile reagent in cross-coupling reactions. Its ability to facilitate the formation of carbon-selenium bonds has made it an indispensable tool in constructing complex organic molecules. Notably, recent advancements have demonstrated its effectiveness in Suzuki-Miyaura coupling reactions, where it serves as a catalyst for forming biaryl compounds—a class of molecules with significant applications in drug discovery.

The pharmacological potential of Phenylselenyl Bromide has also been explored in recent years. Studies indicate that selenium-containing compounds, including this bromide derivative, possess antioxidant and anti-inflammatory properties. These attributes make them promising candidates for the development of therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its chemical applications, Phenylselenyl Bromide has found niche uses in analytical chemistry as a reagent for detecting trace amounts of metals and other elements. Its high sensitivity and selectivity make it suitable for use in techniques such as atomic absorption spectroscopy and mass spectrometry.

The growing interest in sustainable chemistry has led researchers to investigate greener synthesis methods for Phenylselenyl Bromide. Recent efforts have focused on developing eco-friendly reaction pathways that minimize waste generation and reduce environmental impact. These advancements not only enhance the compound's accessibility but also align with global initiatives promoting green chemical practices.

In conclusion, Phenylselenyl Bromide, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As new discoveries emerge, this compound is poised to play an even more significant role in advancing materials science, organic synthesis, and pharmacology. Its versatility and adaptability ensure that it remains a valuable tool for chemists and researchers across various disciplines.